![molecular formula C24H22N6O4S B2930224 6-((5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione CAS No. 852048-84-1](/img/structure/B2930224.png)
6-((5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione
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Description
6-((5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H22N6O4S and its molecular weight is 490.54. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antiviral Agents
Studies on related compounds, such as spiropyrimidinethiones and thiazolopyrimidines, indicate their potential as antimicrobial and antiviral agents. For instance, spiropyrimidinethiones have shown corrosion inhibition effects, which indirectly suggest their stability and potential biological activity in harsh conditions M. Yadav et al., 2015. Similarly, thieno[2,3-d]pyrimidine derivatives have been evaluated for anti-inflammatory, analgesic, and ulcerogenic activities, suggesting their medicinal chemistry applications Abdel-Rhman B. A. El-Gazzar et al., 2007.
Synthesis and Structural Analysis
The synthesis and structural determination of compounds containing indoline and pyrimidine units demonstrate the interest in exploring diverse heterocyclic frameworks for potential biological activities. For example, the reaction of indoline and carbohydrazide under specific conditions yielded novel compounds, highlighting the methodologies for constructing complex structures B. Kariuki et al., 2022.
Antioxidant Properties
Compounds with indole derivatives have been designed and synthesized, showing significant antioxidant activities. These studies are crucial for developing new therapeutics with potential to combat oxidative stress-related diseases M. A. Aziz et al., 2021.
Herbicidal Activity
Research into pyrimidines and related structures extends into agricultural sciences, where dimethoxypyrimidines and their analogues have been explored for herbicidal activity. These studies offer insights into the development of new herbicides with specific action mechanisms Y. Nezu et al., 1996.
properties
IUPAC Name |
6-[[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N6O4S/c1-34-18-7-4-6-17(13-18)30-20(11-16-12-21(31)26-23(33)25-16)27-28-24(30)35-14-22(32)29-10-9-15-5-2-3-8-19(15)29/h2-8,12-13H,9-11,14H2,1H3,(H2,25,26,31,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDFIYSCPFYHJHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2C(=NN=C2SCC(=O)N3CCC4=CC=CC=C43)CC5=CC(=O)NC(=O)N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N6O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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